Octadecyl acetate

Description

Octadecyl acetate, also known as stearyl acetate or acetic acid octadecyl ester, is a chemical compound with the molecular formula C20H40O2 . It is a white crystalline solid at room temperature, with a melting point of 34.5 °C and a density of 0.862 g/cm³ at 20 °C . Octadecyl acetate is used in industry to produce shampoos, deodorants, candles, hairspray cream, and rinses, because of its low toxicity .

Chemically, octadecyl acetate is an ester formed from acetic acid and octadecanol (stearyl alcohol) . Other esters with similar applications include cetyl acetate, used as an emollient, and myristyl acetate, used in fragrances . Safety Data Sheets recommend storing octadecyl acetate in a tightly closed container and observing good industrial hygiene practices, including wearing safety glasses and suitable protective gloves .

While generally considered safe, direct contact with octadecyl acetate may cause temporary eye or skin irritation . In case of exposure, it is advised to rinse with water and seek medical attention if irritation persists . Octadecyl acetate is intended for industrial use only .

• CAS No.: 822-23-1
• Product Name: Octadecyl acetate
• Molecular Formula: C20H40O2
• Molecular Weight: 312.5 g/mol
• IUPAC Name: octadecyl acetate
• Standard InChI: InChI=1S/C20H40O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22-20(2)21/h3-19H2,1-2H3
• Standard InChIKey: OIZXRZCQJDXPFO-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C
• Canonical SMILES: CCCCCCCCCCCCCCCCCCOC(=O)C
• Synonyms: octadecyl acetate;18:Ac
• PubChem Compound: 69968
• Last Modified: Sep 14 2023